5-Amino-1-cyclohexyl-1H-pyrazole-4-carboxamide
Cat. No. B8804172
M. Wt: 208.26 g/mol
InChI Key: NEMOBXGSUJGZAF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08741907B2
Procedure details
18 ml of 30% strength hydrogen peroxide solution are added to a solution of 5-amino-1-cyclohexyl-1H-pyrazole-4-carbonitrile (1.86 g, 9.81 mmol) in a mixture of 73 mi of ethanol and 90 ml of concentrated aqueous ammonia solution at room temperature, and the mixture is stirred at room temperature for 1 h. The nonaqueous solvents are then stripped off in a rotary evaporator. The product precipitates as solids from the remaining mixture and is filtered off with suction, washed with a little water and dried under high vacuum.
Quantity
1.86 g
Type
reactant
Reaction Step One
[Compound]
Name
73
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[OH:1]O.[NH2:3][C:4]1[N:8]([CH:9]2[CH2:14][CH2:13][CH2:12][CH2:11][CH2:10]2)[N:7]=[CH:6][C:5]=1[C:15]#[N:16].N>C(O)C>[NH2:3][C:4]1[N:8]([CH:9]2[CH2:14][CH2:13][CH2:12][CH2:11][CH2:10]2)[N:7]=[CH:6][C:5]=1[C:15]([NH2:16])=[O:1]
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
|
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Smiles
|
OO
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|
Name
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|
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Quantity
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1.86 g
|
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Type
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reactant
|
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Smiles
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NC1=C(C=NN1C1CCCCC1)C#N
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[Compound]
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Name
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73
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
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Smiles
|
|
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Name
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Quantity
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90 mL
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Type
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reactant
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Smiles
|
N
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Name
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Quantity
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0 (± 1) mol
|
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Type
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solvent
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Smiles
|
C(C)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
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Details
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the mixture is stirred at room temperature for 1 h
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Rate
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UNSPECIFIED
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RPM
|
0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
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Details
|
The nonaqueous solvents are then stripped off in a rotary evaporator
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The product precipitates as solids from the remaining mixture
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
is filtered off with suction
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WASH
|
Type
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WASH
|
|
Details
|
washed with a little water
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
dried under high vacuum
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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Type
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|
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Smiles
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NC1=C(C=NN1C1CCCCC1)C(=O)N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
